5-Bromo-1H-benzoimidazole-2-carboxylic acid
Overview
Description
5-Bromo-1H-benzoimidazole-2-carboxylic acid is a chemical compound with the CAS Number 40197-20-4 . It has a molecular weight of 241.04 and its IUPAC name is 5-bromo-1H-benzimidazole-2-carboxylic acid .
Molecular Structure Analysis
The InChI code for 5-Bromo-1H-benzoimidazole-2-carboxylic acid is1S/C8H5BrN2O2/c9-4-1-2-5-6(3-4)11-7(10-5)8(12)13/h1-3H,(H,10,11)(H,12,13) . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
5-Bromo-1H-benzoimidazole-2-carboxylic acid is a solid at ambient temperature . It has a boiling point of 158°C .Scientific Research Applications
Chemical Research
“5-Bromo-1H-benzoimidazole-2-carboxylic acid” is a chemical compound with the molecular formula C8H5BrN2O2 and a molecular weight of 241.04 . It is used in chemical research, particularly in the synthesis of more complex compounds .
Proteomics Research
This compound is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes.
Pharmaceutical Research
Benzimidazole derivatives, such as “5-Bromo-1H-benzoimidazole-2-carboxylic acid”, have been studied for their potential therapeutic applications . For instance, some benzimidazole compounds have shown good antimicrobial potential .
Safety Testing
The safety of “5-Bromo-1H-benzoimidazole-2-carboxylic acid” is of interest in scientific research. It has been classified with hazard statements H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Storage and Handling Research
Research into the optimal storage and handling conditions for “5-Bromo-1H-benzoimidazole-2-carboxylic acid” is also important. It is typically stored at 4° C .
Advanced Battery Science and Technology
While there is no direct mention of “5-Bromo-1H-benzoimidazole-2-carboxylic acid” in advanced battery science and technology, benzimidazole and its derivatives are known to be used in this field . They are often used as a component in the electrolyte for high-performance batteries.
Safety and Hazards
Mechanism of Action
Target of Action
It’s important to note that imidazole derivatives, which include 5-bromo-1h-benzoimidazole-2-carboxylic acid, have been found to inhibit various enzymes and show a broad range of biological activities .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, often resulting in the inhibition of enzyme activity . The presence of the bromo group may enhance the compound’s reactivity, potentially influencing its interaction with target molecules .
Biochemical Pathways
Imidazole derivatives have been reported to impact a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
Imidazole derivatives are generally known for their broad range of chemical and biological properties, which could influence their pharmacokinetic profile .
Result of Action
Imidazole derivatives have been reported to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
6-bromo-1H-benzimidazole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-4-1-2-5-6(3-4)11-7(10-5)8(12)13/h1-3H,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULTDLMITPWHISY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)NC(=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30631225 |
Source
|
| Record name | 6-Bromo-1H-benzimidazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30631225 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40197-20-4 |
Source
|
| Record name | 6-Bromo-1H-benzimidazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30631225 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-1H-benzimidazole-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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